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Compound of Interest

Compound Name: Tetramethylammonium bromide

Cat. No.: B1201502

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylammonium bromide (TMAB) is a quaternary ammonium salt with a wide range of
applications in scientific research and industry. It serves as a phase transfer catalyst, an
electrolyte in electrochemical studies, and a reagent in biochemical protocols.[1] For drug
development professionals, its action as a ganglionic stimulant, by interacting with nicotinic
acetylcholine receptors, is of particular interest.[1][2] This guide provides a comprehensive
overview of the physical properties of Tetramethylammonium bromide, detailed experimental
protocols for their determination, and visualizations of relevant biological pathways and
experimental workflows.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of Tetramethylammonium bromide is
presented in Table 1.
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Property Value Reference
Chemical Formula C4H12BrN [1]
Molecular Weight 154.05 g/mol [1][3]
Appearance White crystalline powder [11[3]
Melting Point =300 °C [11[4115]
Boiling Point >360 °C [4]
Density 1.56 g/cm3 [41[6]
Solubility
Water Soluble[4][7] (55 g/100 g at

20°C)[8]
Ethanol Sparingly soluble[8]
Methanol 4.32 g/100 g at 25°CJ[8]
Acetonitrile 0.22 g/100 g at 25°C[8]
Chloroform Soluble[7] (0.0057 g/100 g at

25°C)[8]
Acetone Soluble[7]

Diethyl Ether

Insoluble[4][8]

Crystal Structure

Tetragonal

[3]

Space Group

P 4/nmm :2

a=7.6590 A, b=7.6590A, c

Lattice Constants
=5.4566 A

a =90.00° B =90.00°vy =
90.00°

Experimental Protocols
Determination of Melting Point
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Methodology: Capillary melting point determination using a Mel-Temp apparatus.[6][7][9]
Procedure:

Sample Preparation: A small amount of dry Tetramethylammonium bromide powder is
finely ground and packed into a capillary tube to a height of 2-3 mm. The tube is then tapped
gently to ensure the sample is compact at the bottom.[7]

Apparatus Setup: The capillary tube is placed in the heating block of the Mel-Temp
apparatus.

Heating: The sample is heated rapidly to a temperature approximately 20°C below the
expected melting point (around 280°C). The heating rate is then reduced to 1-2°C per minute
to allow for accurate observation.

Observation: The temperature at which the first droplet of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The melting point is reported as a range.

Safety Precautions: Due to the high melting point, appropriate personal protective
equipment, including heat-resistant gloves, should be worn. The apparatus should be
allowed to cool completely before handling.

Determination of Solubility

Methodology: Gravimetric determination of solubility in various solvents at a controlled
temperature.[10][11][12]

Procedure:

o Equilibrium Saturation: A supersaturated solution of Tetramethylammonium bromide is
prepared by adding an excess amount of the solid to a known volume of the solvent in a
sealed container.

o Temperature Control: The container is placed in a temperature-controlled water bath or
incubator and agitated for an extended period (e.g., 24-48 hours) to ensure equilibrium is
reached.
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e Phase Separation: Once equilibrium is established, the undissolved solid is separated from
the saturated solution by filtration or centrifugation.

» Solvent Evaporation: A known volume of the clear, saturated solution is carefully transferred
to a pre-weighed container.

e Mass Determination: The solvent is evaporated under controlled conditions (e.g., in a
vacuum oven) until a constant weight of the dissolved solid is obtained.

» Calculation: The solubility is calculated as the mass of the dissolved solid per 100 g of the
solvent.

Determination of Crystal Structure

Methodology: Single-crystal X-ray diffraction.[13][14][15][16]
Procedure:

o Crystal Growth: A high-quality single crystal of Tetramethylammonium bromide is grown by
slow evaporation of a saturated solution in a suitable solvent (e.g., a mixture of methanol and
acetone).[17]

o Crystal Mounting: A suitable crystal (typically 0.1-0.3 mm in each dimension) is selected
under a microscope and mounted on a goniometer head.

o Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of
monochromatic X-rays is directed at the crystal, and the resulting diffraction pattern is
recorded on a detector as the crystal is rotated.

» Structure Solution and Refinement: The diffraction data is processed to determine the unit
cell dimensions and space group. The positions of the atoms within the crystal lattice are
determined by solving the phase problem and refined to obtain a final, accurate crystal
structure.

Signaling Pathway and Experimental Workflow
Visualizations
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Ganglionic Stimulation Signaling Pathway

Tetramethylammonium bromide acts as a stimulant at autonomic ganglia by functioning as
an agonist at nicotinic acetylcholine receptors (nAChRs).[1][2] The tetramethylammonium ion
binds to the nAChR, causing a conformational change that opens the ion channel.[1][18] This
leads to an influx of sodium (Na+) and calcium (Ca2+) ions, resulting in depolarization of the
postsynaptic membrane and the generation of an action potential, which propagates the nerve
signal.[2][19]

Extracellular Space
Postsynaptic Membrane

Tetramethylammonium ) Binds to receptor  @NGERRTEINSSNIAAEI4M | Conformational Change
Bromide Receptor (Closed) Nicotinic Acetylcholine
Receptor (Open)

I
Intracellulilr Space

Y

Na+
@
lon Influx

\{

Membrane g Action Potential Signal
Depolarization o Generation Propagation

Click to download full resolution via product page

Caption: Ganglionic stimulation by Tetramethylammonium bromide.
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Experimental Workflow: DNA Extraction from Plant
Tissue

Quaternary ammonium salts like Cetyltrimethylammonium bromide (CTAB) are widely used for
DNA extraction from plant tissues.[20][21][22] While not Tetramethylammonium bromide, the
workflow illustrates a common biochemical application for this class of compounds. The
cationic nature of the quaternary ammonium compound helps in separating DNA from
polysaccharides. The following diagram outlines a typical workflow.
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Caption: Workflow for DNA extraction using a quaternary ammonium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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